Cas no 62176-23-2 (Benzoic acid, 5-bromo-2-(2-propenyloxy)-)

• Product Name: Benzoic acid, 5-bromo-2-(2-propenyloxy)-
• CAS No: 62176-23-2
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 455450
• PubChem ID: 8707165
• Update Time: 2025-04-19

Benzoic acid, 5-bromo-2-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-bromo-2-(2-propenyloxy)-
• 5-bromo-2-prop-2-enoxybenzoic acid
• 62176-23-2
• SCHEMBL3316495
• 2-allyloxy-5-bromobenzoic acid
• DTXSID30429220
• AKOS005061969
• BUHHBVKYPJOWMU-UHFFFAOYSA-N
• 2-Allyloxy-5-bromo-benzoic acid

• Inchi： 1S/C10H9BrO3/c1-2-5-14-9-4-3-7(11)6-8(9)10(12)13/h2-4,6H,1,5H2,(H,12,13)
• InChI Key： BUHHBVKYPJOWMU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)OCC=C

Computed Properties

• Exact Mass: 255.97347
• Monoisotopic Mass: 255.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53